Cas no 28892-14-0 (11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI))
28892-14-0 structure
Product Name:11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI)
CAS No:28892-14-0
MF:C15H26O2
MW:238.365745067596
CID:273216
Update Time:2024-02-29
11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI) Chemical and Physical Properties
Names and Identifiers
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- 11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI)
- 11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, [1R-(1R*,2R*,3S*,6E,10S*)]-
- Germacr-1(10)-en-6-ol, 4,5-epoxy- (8CI)
- Shiromool
- 6,10-Dimethyl-3-(1-methylethyl)-11-oxabicyclo[8.1.0]undec-6-en-2-ol
- 6,10-Dimethyl-3-isopropyl-11-oxabicyclo[8.1.0]undec-6-en-2-ol
- 11-Oxabicyclo[8.1.0]undec-6-en-2-ol, 6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)-
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- Inchi: 1S/C15H26O2/c1-10(2)12-8-7-11(3)6-5-9-15(4)14(17-15)13(12)16/h6,10,12-14,16H,5,7-9H2,1-4H3/b11-6+/t12-,13+,14+,15-/m0/s1
- InChI Key: KLQPHHIQARFSDE-XAZLDPBRSA-N
- SMILES: [C@@]12([H])[C@@](C)(O1)CCC=C(C)CC[C@@H](C(C)C)[C@H]2O |c:8|
Computed Properties
- Exact Mass: 238.19338
- Monoisotopic Mass: 238.193
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 308
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 4
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.478
- Topological Polar Surface Area: 32.8A^2
Experimental Properties
- Density: 0.983±0.06 g/cm3(Predicted)
- Melting Point: 72-73 °C
- Boiling Point: 333.3±42.0 °C(Predicted)
- PSA: 32.76
- pka: 14.41±0.70(Predicted)
11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI) Related Literature
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
28892-14-0 (11-Oxabicyclo[8.1.0]undec-6-en-2-ol,6,10-dimethyl-3-(1-methylethyl)-, (1R,2R,3S,6E,10S)- (9CI)) Related Products
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